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Compound of Interest

Compound Name: Cyclohexyldimethoxymethylsilane

Cat. No.: B098902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

toxicological properties of cyclohexyldimethoxymethylsilane (CAS No. 17865-32-6). The

information is intended to support risk assessment and ensure safe laboratory and industrial

practices for professionals working with this organosilicon compound.

Chemical and Physical Properties
Cyclohexyldimethoxymethylsilane is a colorless liquid with a slight odor.[1] It is primarily

used as a coupling agent and surface modifier in various industrial applications.[2] Its key

physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C9H20O2Si [3]

Molecular Weight 188.34 g/mol [3]

Appearance Colorless liquid [1]

Boiling Point 198 °C at 1013 hPa [1]

Melting Point < -50 °C [1]

Flash Point 76 °C (closed cup) [1]

Density 0.94 g/cm³ at 25 °C [1]

Vapor Pressure 0.48 hPa at 20 °C [1]

Water Solubility 0.28 g/L at 20 °C (hydrolyzes) [1]

Hazard Identification and Classification
Cyclohexyldimethoxymethylsilane is classified as a skin irritant (Category 2) and is toxic to

aquatic life with long-lasting effects (Chronic Category 2).[1] Upon contact with water, it

undergoes hydrolysis to form cyclohexylmethylsilanediol and methanol.[4] Methanol is a toxic

substance that can cause damage to organs and is highly flammable.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H411: Toxic to aquatic life with long lasting effects.[1]

Toxicological Profile
The toxicological data for cyclohexyldimethoxymethylsilane is primarily derived from studies

submitted for regulatory purposes, such as REACH. The following tables summarize the key

toxicological endpoints and the derived no-effect levels (DNELs) for human health.

Human Health Hazard Assessment
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Endpoint Result Classification

Acute Dermal Toxicity LD50 > 2000 mg/kg bw Not Classified

Skin Irritation Irritating Category 2

Eye Irritation Not irritating Not Classified

Skin Sensitization Not sensitizing Not Classified

Mutagenicity Non-mutagenic Not Classified

Repeated Dose Toxicity
NOAEL (oral, 90d, rat) = 1000

mg/kg bw/day
Not Classified

Derived No-Effect Levels (DNELs)
Exposure Route Population Effect DNEL Value

Inhalation Workers Systemic, long-term 98 mg/m³

Dermal Workers Systemic, long-term 13.9 mg/kg bw/day

Inhalation General Population Systemic, long-term 17.5 mg/m³[5]

Dermal General Population Systemic, long-term Not Established

Oral General Population Systemic, long-term 8.33 mg/kg bw/day

Experimental Protocols
Detailed experimental protocols for the toxicological studies on

cyclohexyldimethoxymethylsilane are not publicly available. However, the studies are

generally conducted in accordance with internationally recognized guidelines from the

Organisation for Economic Co-operation and Development (OECD). The following are

descriptions of the likely methodologies used based on these standard guidelines.

Skin Irritation: OECD Test Guideline 439 (In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)
This in vitro test assesses the potential of a chemical to cause skin irritation.[6]
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Test System: A three-dimensional reconstructed human epidermis (RhE) model, which

mimics the properties of the upper layers of human skin, is used.[7]

Procedure: The test chemical is applied topically to the surface of the RhE tissue.[7] After a

defined exposure period (typically 60 minutes), the chemical is removed by washing.[7]

Viability Assessment: The tissue is incubated for a post-exposure period (around 42 hours)

to allow for the development of cytotoxic effects.[7] Cell viability is then measured using a

colorimetric assay, such as the MTT assay.[7]

Classification: If the mean tissue viability is reduced to ≤ 50% of the negative control, the

chemical is classified as a skin irritant (Category 2).[2]

Acute Dermal Toxicity: OECD Test Guideline 402 (Acute
Dermal Toxicity)
This study provides information on the health hazards likely to arise from a short-term dermal

exposure to a substance.[8]

Animal Model: The test is typically performed on adult rats.[9]

Procedure: The test substance is applied to a shaved area of the skin (at least 10% of the

body surface area) and held in contact with the skin for a 24-hour period using a porous

gauze dressing.[10]

Dosage: A limit test is often performed at a dose of 2000 mg/kg body weight.[3]

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days after

application.[3] Body weight changes are also recorded.[10]

Endpoint: The LD50 (the dose estimated to be lethal to 50% of the animals) is determined. If

no mortality is observed at the limit dose, the LD50 is considered to be greater than 2000

mg/kg.

Environmental Fate and Ecotoxicology
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Cyclohexyldimethoxymethylsilane is classified as toxic to aquatic life with long-lasting

effects.[1] It is expected to hydrolyze in the aquatic environment.

Environmental Fate
The primary environmental fate process for cyclohexyldimethoxymethylsilane is hydrolysis.

[4] In the presence of water, it breaks down to form cyclohexylmethylsilanediol and methanol.

[4]

Predicted No-Effect Concentrations (PNECs)
Environmental Compartment PNEC Value

Freshwater 0.013 mg/L

Marine water 0.0013 mg/L

Intermittent release 0.13 mg/L

Sediment (freshwater) 5.22 mg/kg dry mass

Sediment (marine water) 0.52 mg/kg dry mass

Soil 1.04 mg/kg dry mass

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following

diagram illustrates a general workflow for PPE selection.
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Personal Protective Equipment (PPE) Selection

Start: Handling Cyclohexyldimethoxymethylsilane

Assess Task-Specific Risks
(e.g., quantity, duration, ventilation)

Eye Protection:
Chemical safety goggles

Skin Protection:
Chemical-resistant gloves (e.g., nitrile rubber)

Lab coat or coveralls

Respiratory Protection:
Use in a well-ventilated area (fume hood).

If ventilation is inadequate, use a respirator
with an appropriate cartridge.

End: Proceed with Task

Click to download full resolution via product page

Figure 1. Workflow for selecting appropriate Personal Protective Equipment (PPE).

Handling and Storage
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[11]

Ignition Sources: Keep away from heat, sparks, and open flames.[11]

Incompatible Materials: Avoid contact with water, acids, and strong oxidizing agents.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11]

Emergency Procedures
In the event of an emergency, follow these procedures.

First Aid Measures
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First Aid Procedures for Cyclohexyldimethoxymethylsilane Exposure

Exposure Occurs

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.
Seek medical attention.

Skin Contact:
Immediately remove contaminated clothing.

Wash skin with soap and plenty of water for at least 15 minutes.
Seek medical attention if irritation persists.

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.
Seek immediate medical attention.

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Figure 2. First aid measures for different routes of exposure.

Spill Response
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Spill Response Protocol

Spill Detected

Evacuate unnecessary personnel

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill with inert absorbent material
(e.g., sand, earth, vermiculite)

Collect absorbed material into a suitable container
for disposal

Clean the spill area with a suitable solvent

Dispose of waste according to local regulations

Click to download full resolution via product page

Figure 3. Logical workflow for responding to a spill.
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Potential Mechanism of Skin Irritation
The exact mechanism of skin irritation for cyclohexyldimethoxymethylsilane is not fully

elucidated. However, a plausible pathway can be proposed based on its chemical properties

and general mechanisms of skin irritation.
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Proposed Mechanism of Skin Irritation

Cyclohexyldimethoxymethylsilane
contacts the skin

Hydrolysis on the skin surface
(in the presence of moisture)

Formation of:
- Cyclohexylmethylsilanediol

- Methanol

Disruption of the stratum corneum lipid barrier
by methanol and the silane

Increased penetration of irritants

Keratinocyte activation and release of
pro-inflammatory mediators (e.g., cytokines, chemokines)

Inflammatory response:
- Vasodilation

- Recruitment of immune cells

Clinical Symptoms:
- Redness
- Swelling
- Itching

Click to download full resolution via product page

Figure 4. A proposed signaling pathway for skin irritation.
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Conclusion
Cyclohexyldimethoxymethylsilane is a valuable chemical intermediate with defined hazards,

primarily skin irritation and aquatic toxicity. A thorough understanding of its properties and

adherence to strict safety protocols are essential for its safe use. This guide provides a

comprehensive summary of the available safety data and handling recommendations to assist

researchers, scientists, and drug development professionals in their work with this compound.

It is imperative to consult the full Safety Data Sheet (SDS) and relevant institutional safety

guidelines before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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